Cas no 869725-55-3 (Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester)
869725-55-3 structure
Product Name:Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester
CAS No:869725-55-3
MF:C15H16BrF3O4
MW:397.184354782104
CID:6627631
Update Time:2024-01-08
Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester
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- Inchi: 1S/C15H16BrF3O4/c1-3-22-13(20)11(14(21)23-4-2)8-9-7-10(15(17,18)19)5-6-12(9)16/h5-7,11H,3-4,8H2,1-2H3
- InChI Key: BWEAJVNFRNCXNT-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CC1=CC(C(F)(F)F)=CC=C1Br)C(OCC)=O
Experimental Properties
- Density: 1.427±0.06 g/cm3(Predicted)
- Boiling Point: 379.9±37.0 °C(Predicted)
- pka: 12.07±0.59(Predicted)
Propanedioic acid, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-, 1,3-diethyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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